Cas no 1783571-64-1 (3-methyl-4-pentyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine)

• Product Name: 3-methyl-4-pentyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine
• CAS No: 1783571-64-1
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 6573652
• PubChem ID: 84120282
• Update Time: 2025-10-23

3-methyl-4-pentyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-pentyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine
• 3-methyl-4-pentyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine
• EN300-1077064
• 1783571-64-1

• Inchi： 1S/C12H21N3/c1-3-4-5-6-10-12-11(7-8-13-10)14-9-15(12)2/h9-10,13H,3-8H2,1-2H3
• InChI Key： HDEXBTXJUJQTSS-UHFFFAOYSA-N
• SMILES： N1CCC2=C(C1CCCCC)N(C)C=N2

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.8Ų

Additional information on 3-methyl-4-pentyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine

Chemical Compound CAS No. 1783571-64-1: 3-Methyl-4-Pentyl-3H,4H,5H,6H,7H-Imidazo[4,5-c]Pyridine

The compound with CAS No. 1783571-64-1, known as 3-methyl-4-pentyl-imidazo[4,5-c]pyridine, is a fascinating molecule that has garnered attention in the fields of organic chemistry and materials science. This compound belongs to the class of imidazopyridines, which are heterocyclic aromatic compounds with a fused imidazole and pyridine ring system. The imidazo[4,5-c]pyridine core is a unique structural motif that imparts distinctive electronic and optical properties to the molecule.

Recent studies have highlighted the potential of 3-methyl-4-pentyl-imidazo[4,5-c]pyridine in various applications. For instance, researchers have explored its role as a building block in the synthesis of advanced materials, such as organic semiconductors and light-emitting diodes (OLEDs). The presence of the methyl and pentyl substituents at positions 3 and 4 of the imidazo[4,5-c]pyridine ring system introduces steric effects and electronic modulation, which can be tailored to optimize the material's performance in electronic devices.

In terms of synthesis, CAS No. 1783571-64-1 can be prepared via a multi-step process involving nucleophilic aromatic substitution and cyclization reactions. The synthesis typically begins with an appropriately substituted pyridine derivative, which undergoes reaction with an iminonitrile or related precursor to form the imidazo[4,5-c]pyridine skeleton. Subsequent functionalization steps introduce the methyl and pentyl groups at specific positions on the ring system.

One of the most promising areas of research for 3-methyl-4-pentyl-imidazo[4,5-c]pyridine is its application in drug discovery. The compound's unique structure allows for interactions with various biological targets, making it a potential candidate for therapeutic agents. For example, recent studies have shown that derivatives of this compound exhibit modulatory effects on ion channels and receptors involved in neurological disorders.

From a structural perspective, CAS No. 1783571-64-1 exhibits a planar geometry due to the aromaticity of its imidazo[4,5-c]pyridine core. This planarity enhances its ability to form stable π–π interactions in molecular assemblies or thin films. Such properties are highly desirable in applications requiring ordered molecular packing, such as in organic electronics or sensing devices.

The electronic properties of 3-methyl-4-pentyl-imidazo[4,5-c]pyridine have been extensively studied using computational methods like density functional theory (DFT). These studies reveal that the molecule has a moderate band gap suitable for applications in organic photovoltaics (OPVs) and other optoelectronic devices. Additionally, the substituents on the ring system influence the molecule's absorption spectrum, enabling fine-tuning for specific optical applications.

In terms of environmental impact and safety considerations, CAS No. 1783571-64-1 has been evaluated for its potential toxicity and biodegradability. Preliminary studies suggest that it exhibits low acute toxicity under standard testing conditions. However, further research is needed to fully understand its long-term effects on ecosystems and human health.

The development of novel synthetic routes for 3-methyl-4-pentyl-imidazo[4,c]-pyridine continues to be an active area of research. Scientists are exploring more efficient methods that minimize waste generation and reduce production costs while maintaining high yields and product quality.

In conclusion, CAS No. 1783571-64-1, or 3-methyl-4-pentyl-imidazo[4,c]-pyridine, represents a versatile building block with diverse applications across multiple scientific disciplines. As research progresses further into its properties and potential uses,the compound is expected to play an increasingly important role in advancing modern materials science and drug development.